Pyridostigmine D6 bromide

• Molecular Formula: C9H7D6BrN2O2
• Molecular Weight: 267.15

Description

Pyridostigmine D6 bromide is the deuterium labeled Pyridostigmine, which is a parasympathomimetic and a reversible cholinesterase inhibitor.

Scientific Research Applications

• Immunological Effects :

  • Pyridostigmine bromide affects immune function, as observed in animal studies. Notably, it can suppress humoral antibody responses, which may have implications for immune responses in certain conditions (Peden‐Adams et al., 2004).

• Protection Against Pesticide Toxicity :

  • Research has shown that pyridostigmine bromide can protect acetylcholinesterase in human muscle from pesticides, suggesting potential applications in safeguarding agricultural workers and others from specific pesticide exposures (Henderson et al., 2012).

• Neurotoxicity Studies :

  • Studies on neural cells indicate that pyridostigmine bromide, under certain conditions, does not cause extensive toxicity or indicate patterns of neurodegeneration. This finding is crucial for understanding its safety profile in neurological applications (Azzolin et al., 2017).

• Analytical Techniques for Detection :

  • The development of methods for determining pyridostigmine bromide and its metabolites in biological samples has been an important focus, aiding in both therapeutic monitoring and research applications (Zhao et al., 2006).

• Pharmacological Enhancements :

  • Advances in drug delivery, such as the development of pyridostigmine bromide microparticles, offer potential improvements in medication stability, reduced side effects, and modified drug release, which are vital for optimizing therapeutic use (Hegazy et al., 2002).

• Toxicological Effects in Animal Models :

  • Research has also focused on the toxicological effects of pyridostigmine bromide, especially in the context of its use as a prophylactic treatment against nerve agents. Understanding these effects is crucial for its safe use in military and civilian defense contexts (Fischer et al., 2015).

• Genomic and Genetic Research Applications :

  • The use of genomic and genetic tools to understand the effects of pyridostigmine bromide exposure is another key area of research. This approach is particularly relevant in studying Gulf War Illness and may aid in developing targeted therapies (Myers & Williams, 2011).

• Behavioral and Physiological Effects :

  • Studies have explored the effects of pyridostigmine bromide on physiological and behavioral parameters, such as heart rate variability and autonomic responses. These investigations are essential for understanding the broader impact of the drug on the body (Ribeiro et al., 2018).